Cas no 842140-63-0 (4-METHYL-4'-(METHYLTHIO)BENZHYDROL)

• Product Name: 4-METHYL-4'-(METHYLTHIO)BENZHYDROL
• CAS No: 842140-63-0
• MF: C₁₅H₁₆OS
• MW: 244.351943016052
• MDL: MFCD06201247
• CID: 859497
• PubChem ID: 2759927
• Update Time: 2025-11-02

4-METHYL-4'-(METHYLTHIO)BENZHYDROL Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-4'-(METHYLTHIO)BENZHYDROL
• (4-methylphenyl)-(4-methylsulfanylphenyl)methanol
• SCHEMBL15854871
• AKOS017559802
• (4-(methylthio)phenyl)(p-tolyl)methanol
• DTXSID30374968
• 842140-63-0

• MDL： MFCD06201247
• Inchi： 1S/C15H16OS/c1-11-3-5-12(6-4-11)15(16)13-7-9-14(17-2)10-8-13/h3-10,15-16H,1-2H3
• InChI Key： NJXXIRJTUBIDBF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 244.09200
• Monoisotopic Mass: 244.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 3.79860

Additional information on 4-METHYL-4'-(METHYLTHIO)BENZHYDROL

4-METHYL-4'-(METHYLTHIO)BENZHYDROL (CAS No. 842140-63-0): A Comprehensive Overview

4-Methyl-4'-(methylthio)benzhydrol (CAS No. 842140-63-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique benzhydrol core structure and methylthio functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₅H₁₆OS, and molecular weight of 244.35 g/mol make it a valuable building block for more complex molecules.

The chemical properties of 4-methyl-4'-(methylthio)benzhydrol include a melting point range of 80-85°C and a boiling point that varies under different pressure conditions. Its solubility profile shows moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, but limited solubility in water. These properties make it particularly useful in organic synthesis, where it can be employed in reactions like Friedel-Crafts alkylation or Grignard reactions.

One of the most prominent applications of 4-methyl-4'-(methylthio)benzhydrol is in the pharmaceutical industry. Researchers have explored its potential as a precursor for drug discovery, particularly in the development of central nervous system (CNS) agents. Its structural similarity to other bioactive molecules makes it a candidate for modulating neurotransmitter activity. Additionally, its methylthio group can be further functionalized, offering a pathway to novel therapeutic agents.

In the agrochemical sector, 4-methyl-4'-(methylthio)benzhydrol has been investigated for its role in the synthesis of pesticides and herbicides. The compound's ability to act as an intermediate in the production of sulfur-containing agrochemicals is of particular interest, given the growing demand for eco-friendly pest control solutions. Recent studies have also highlighted its potential in green chemistry applications, aligning with the global shift toward sustainable practices.

The market dynamics for 4-methyl-4'-(methylthio)benzhydrol reflect its niche but growing demand. With the rise of custom synthesis and contract research organizations (CROs), the compound has found a place in specialized chemical catalogs. Its price fluctuates based on purity levels, with >98% purity being the most sought-after grade for research purposes. Suppliers often highlight its high reactivity and stability under controlled conditions as key selling points.

From a safety and handling perspective, 4-methyl-4'-(methylthio)benzhydrol requires standard laboratory precautions. It should be stored in a cool, dry place away from direct sunlight and oxidizing agents. While not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in industrial and research settings.

Recent advancements in computational chemistry have shed light on the molecular interactions of 4-methyl-4'-(methylthio)benzhydrol. Density functional theory (DFT) studies have predicted its electronic properties, which are crucial for understanding its reactivity in various chemical environments. These insights are particularly valuable for researchers working on structure-activity relationships (SAR) in drug design.

Looking ahead, the future of 4-methyl-4'-(methylthio)benzhydrol appears promising. Its role in medicinal chemistry and material science continues to expand, with ongoing research exploring its potential in catalysis and nanotechnology. As synthetic methodologies evolve, this compound is likely to find even broader applications, solidifying its position as a valuable tool in modern chemistry.